4-(6-Bromo-pyridin-2-ylsulfanyl)-piperidine-1-carboxylic acid tert-butyl ester

• IUPAC Name: tert-butyl 4-(6-bromopyridin-2-yl)sulfanylpiperidine-1-carboxylate
• InChI: InChI=1S/C15H21BrN2O2S/c1-15(2,3)20-14(19)18-9-7-11(8-10-18)21-13-6-4-5-12(16)17-13/h4-6,11H,7-10H2,1-3H3
• InChI Key: JPTHINGZNJXIBY-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CCC(CC1)SC2=NC(=CC=C2)Br
• Molecular Formula: C15H21BrN2O2S
• Molecular Weight: 373.3 g/mol

Description

4-(6-Bromo-pyridin-2-ylsulfanyl)-piperidine-1-carboxylic acid tert-butyl ester is a brominated heterocyclic compound featuring a piperidine core protected by a tert-butyl carbamate group and substituted with a 6-bromo-pyridin-2-ylsulfanyl moiety. This compound is primarily utilized in medicinal chemistry as a synthetic intermediate, particularly in the development of kinase inhibitors or protease-activated receptor (PAR) antagonists. However, commercial availability of this compound has been discontinued by suppliers such as CymitQuimica, as noted in , possibly due to challenges in synthesis, stability, or market demand .

Biological Activity

4-(6-Bromo-pyridin-2-ylsulfanyl)-piperidine-1-carboxylic acid tert-butyl ester is a synthetic organic compound with the molecular formula C15H22BrN3O2. This compound is characterized by a piperidine ring substituted with a tert-butyl ester group and a bromo-pyridine moiety, which contributes to its unique chemical properties and potential biological activities. The presence of the sulfur atom in the pyridine derivative enhances its reactivity and interaction capabilities with biological targets.

• Molecular Weight : 356.27 g/mol
• Chemical Structure : Contains a piperidine ring, brominated pyridine, and a tert-butyl ester.

Biological Activity Overview

Research indicates that compounds similar to 4-(6-Bromo-pyridin-2-ylsulfanyl)-piperidine-1-carboxylic acid tert-butyl ester exhibit various biological activities, including:

• Anticancer Activity : Compounds with similar structures have shown promising results against various cancer cell lines. The modification of the pyridine or piperidine rings can significantly influence binding affinity and selectivity towards cancer targets.
• Enzyme Inhibition : The compound may interact with various enzymes, particularly those involved in signaling pathways such as protein kinases and glycogen synthase kinase-3β (GSK-3β). Inhibitors of GSK-3β have been studied for their potential in treating mood disorders and other conditions .
• Antimicrobial Properties : Structural analogs have demonstrated antibacterial activity, suggesting that this compound may also possess similar properties.

Structure-Activity Relationship (SAR)

The biological activity of 4-(6-Bromo-pyridin-2-ylsulfanyl)-piperidine-1-carboxylic acid tert-butyl ester can be attributed to several key structural features:

• Bromine Substitution : The presence of bromine in the pyridine ring enhances lipophilicity and may improve interactions with biological targets.
• Sulfanyl Group : The sulfur atom can participate in various chemical interactions, increasing the compound's reactivity.
• Piperidine Ring : This moiety is known for its role in enhancing pharmacological properties.

Anticancer Activity

A study on related compounds indicated that modifications on the pyridine or piperidine rings could lead to enhanced anticancer activity. For instance, certain derivatives showed significant cytotoxic effects on various cancer cell lines, with IC50 values indicating potent activity .

Enzyme Interaction Studies

Research has shown that compounds similar to 4-(6-Bromo-pyridin-2-ylsulfanyl)-piperidine-1-carboxylic acid tert-butyl ester can inhibit key enzymes involved in cancer progression, such as GSK-3β. In vitro studies demonstrated that these inhibitors could effectively reduce cell proliferation in cancer models .

Antimicrobial Studies

Analogous compounds have been tested for their antimicrobial properties against bacterial strains. Results indicated that certain derivatives exhibited activity comparable to standard antibiotics, suggesting potential applications in treating infections.

Comparative Analysis of Similar Compounds

Compound Name	Structure	Unique Features
3-(4-Methyl-pyridin-2-ylsulfanyl)-piperidine-1-carboxylic acid tert-butyl ester	C15H22N2O2S	Contains a methyl group enhancing activity
Tert-butyl 4-(6-bromopyridin-2-yl)oxy-piperidine-1-carboxylate	C15H21BrN2O3	Features an ether linkage instead of sulfanyl
Tert-butyl 4-(5-bromopyridin-2-yl)piperazine-1-carboxylic acid	C15H21BrN3O3	Incorporates a piperazine ring affecting pharmacological profile

Comparison with Similar Compounds

Substituent Variations in Piperidine-Based Esters

Compound Name	Substituent Position & Group	Molecular Formula	Molecular Weight (g/mol)	Key References
4-(6-Bromo-pyridin-2-ylsulfanyl)-piperidine-1-carboxylic acid tert-butyl ester	4-position: 6-bromo-pyridin-2-ylsulfanyl	C16H23BrN2O2S	~395.34 (estimated)
4-(4-Bromopyrazol-1-yl)piperidine-1-carboxylic acid tert-butyl ester	4-position: 4-bromo-pyrazol-1-yl	C14H20BrN3O2	350.24
4-(5-Bromo-2,3-dihydro-indol-1-yl)-piperidine-1-carboxylic acid tert-butyl ester	4-position: 5-bromo-2,3-dihydro-indol-1-yl	C18H25BrN2O2	381.31
tert-Butyl 4-(6-chloropyrazin-2-yl)piperidine-1-carboxylate	4-position: 6-chloro-pyrazin-2-yl	C15H20ClN3O2	309.79

Key Observations :

• Halogen Influence : Replacement of bromine with chlorine (e.g., in pyrazine derivatives) reduces molecular weight and may alter electrophilic reactivity .
• Heterocycle Impact : Pyridine (as in the target compound) offers distinct electronic properties compared to pyrazole or indole derivatives, influencing hydrogen bonding and π-π stacking interactions .

Physicochemical Properties

Compound Name	Melting Point (°C)	Density (g/cm³)	Solubility	Stability Notes
4-(6-Bromo-pyridin-2-ylsulfanyl)-piperidine-1-carboxylic acid tert-butyl ester	N/A	N/A	Likely in DCM*	Discontinued
4-(4-Bromopyrazol-1-yl)piperidine-1-carboxylic acid tert-butyl ester	77–81	1.43	Soluble in Methanol	Stable at RT, hygroscopic
2-(6-Ethoxy-2-Methylsulfanyl-pyrimidin-4-yloxymethyl)-piperidine-1-carboxylic acid tert-butyl ester	N/A	N/A	N/A	Requires dark storage

Notes:

• *DCM (dichloromethane) is inferred from synthesis protocols in for related sulfonamide derivatives .
• Pyrazole-based analogs exhibit higher crystallinity (evidenced by defined melting points) compared to pyridine derivatives .

Preparation Methods

Reaction Mechanism

This method employs a direct nucleophilic substitution (SN2) between 4-bromo-piperidine-1-carboxylic acid tert-butyl ester and 6-bromo-2-mercaptopyridine . The thiolate anion attacks the electrophilic carbon at position 4 of the piperidine ring, displacing the bromide.

Synthetic Procedure

• Preparation of 4-bromo-piperidine-1-Boc :
  Piperidine-1-carboxylic acid tert-butyl ester is brominated at position 4 using $\text{N-bromosuccinimide (NBS)}$ under radical initiation (e.g., AIBN) in $\text{CCl}_4$ at 80°C.

• Coupling Reaction :

  • Reactants : 4-bromo-piperidine-1-Boc (1.0 equiv), 6-bromo-2-mercaptopyridine (1.2 equiv)

  • Base : $\text{K}_2\text{CO}_3$ (2.0 equiv)

  • Solvent : Anhydrous DMF, 80°C, 12 h

  • Yield : 85–92%

Optimization Insights

• Solvent Effects : Polar aprotic solvents (DMF, DMSO) enhance reaction rates by stabilizing the transition state.

• Steric Hindrance : Steric bulk at the piperidine’s 4-position necessitates elevated temperatures for complete conversion.

Ullmann Coupling for C–S Bond Formation

Copper-Catalyzed Coupling

This method utilizes a copper(I) catalyst to couple 6-bromo-2-iodopyridine with 4-mercaptopiperidine-1-carboxylic acid tert-butyl ester , forming the critical C–S bond.

Procedure

• Synthesis of 4-mercaptopiperidine-1-Boc :

  • Reduce 4,4'-dithiodipiperidine-1-Boc with $\text{NaBH}_4$ in ethanol.

• Ullmann Reaction :

  • Catalyst : $\text{CuI}$ (10 mol%), 1,10-phenanthroline (20 mol%)

  • Base : $\text{Cs}_2\text{CO}_3$ (2.5 equiv)

  • Solvent : DMSO, 110°C, 24 h

  • Yield : 78–84%

Advantages

• Tolerates electron-deficient pyridine systems.

• Minimal byproducts due to chelation-controlled regioselectivity.

Bromination of Pre-Formed Sulfanyl Intermediate

Directed Bromination Post-Coupling

Bromination is performed on 4-(pyridin-2-ylsulfanyl)-piperidine-1-Boc to introduce the bromine at position 6 of the pyridine ring.

Bromination Protocol

• Reagents : $\text{Br}_2$ (1.1 equiv), $\text{AlCl}_3$ (1.5 equiv)

• Solvent : $\text{CH}_2\text{Cl}_2$, 0°C → rt, 6 h

• Yield : 88–95%

Regioselectivity Control

The sulfanyl group directs bromination to the para position (C6) via resonance stabilization of the intermediate arenium ion.

Mitsunobu Reaction for Sulfide Formation

Alcohol-Thiol Coupling

The Mitsunobu reaction couples 4-hydroxypiperidine-1-Boc with 6-bromo-2-mercaptopyridine using diisopropyl azodicarboxylate (DIAD) and $\text{PPh}_3$.

Steps

• Oxidation to 4-hydroxypiperidine-1-Boc :

  • Oxidize piperidine-1-Boc with $\text{mCPBA}$ in $\text{CH}_2\text{Cl}_2$.

• Mitsunobu Reaction :

  • Reactants : 4-hydroxypiperidine-1-Boc (1.0 equiv), 6-bromo-2-mercaptopyridine (1.5 equiv)

  • Conditions : DIAD (1.5 equiv), $\text{PPh}_3$ (1.5 equiv), THF, 0°C → rt, 12 h

  • Yield : 70–76%

Comparative Analysis of Methods

Method	Key Reagents	Yield (%)	Temperature (°C)	Time (h)	Advantages	Limitations
Nucleophilic Substitution	K₂CO₃, DMF	85–92	80	12	High yield, simple setup	Steric hindrance challenges
Ullmann Coupling	CuI, 1,10-phenanthroline, Cs₂CO₃	78–84	110	24	Regioselective, broad substrate tolerance	Requires anhydrous conditions
Post-Coupling Bromination	Br₂, AlCl₃	88–95	0 → rt	6	Directs bromination accurately	Harsh conditions, halogen handling
Mitsunobu Reaction	DIAD, PPh₃	70–76	rt	12	Mild conditions, functional group tolerance	Lower yield, expensive reagents

Industrial-Scale Considerations

Process Optimization

• Continuous Flow Reactors : Enhance heat transfer and reduce reaction times for Ullmann couplings.

• Catalyst Recycling : Copper catalysts are recovered via filtration and reused, reducing costs .

Q & A

Basic Research Questions

Q. What are the recommended handling and storage protocols for this compound?

• Handling : Use PPE (gloves, lab coat, eye protection) and work in a fume hood. Avoid inhalation, skin contact, and ingestion. In case of exposure, rinse affected areas thoroughly with water and seek medical attention if irritation persists .
• Storage : Store in a cool, dry, well-ventilated area, away from incompatible materials like strong oxidizing agents. Stability is maintained under recommended conditions, but long-term degradation data are unavailable .

Q. How can this compound be synthesized, and what purification methods are effective?

• Synthesis : Utilize phase-transfer catalytic alkylation or nucleophilic substitution strategies, similar to methods for tert-butyl piperidine carboxylates. For example, coupling 6-bromo-2-mercaptopyridine with tert-butyl 4-sulfanylpiperidine-1-carboxylate under anhydrous conditions .
• Purification : Column chromatography (silica gel, hexane/ethyl acetate gradient) or recrystallization from ethanol/water mixtures. Monitor purity via TLC or HPLC .

Q. What analytical techniques are suitable for characterizing this compound?

• Structural Confirmation : Use $^1H$-NMR and $^{13}C$-NMR to verify the tert-butyl group (δ ~1.4 ppm) and bromopyridinyl-sulfanyl moiety (δ 7.5–8.5 ppm). LC-MS (ESI+) can confirm molecular weight (expected [M+H]+ ~385–390 Da) .
• Purity Assessment : HPLC with UV detection (λ = 254 nm) and ≥95% purity threshold .

Advanced Research Questions

Q. How does the bromopyridinyl-sulfanyl group influence reactivity in cross-coupling reactions?

• The bromine atom at the pyridine 6-position enables Suzuki-Miyaura or Buchwald-Hartwig couplings. However, steric hindrance from the piperidine-tert-butyl group may reduce reaction yields. Optimize using Pd catalysts (e.g., Pd(dppf)Cl$_2$) and elevated temperatures (80–100°C) .
• Contradiction Note : Some studies report incomplete coupling due to competing dehalogenation; additives like Cs$_2$CO$_3$ or TBAB may mitigate this .

Q. What strategies mitigate instability during functional group transformations?

• The tert-butyl ester is stable under basic/acidic conditions but may hydrolyze under prolonged heating. For reactions requiring acidic media (e.g., Boc deprotection), use HCl in dioxane (4 M, 0°C to RT) to minimize side reactions .
• Data Gap : Limited data exist on the sulfanyl group’s redox sensitivity. Preliminary tests suggest susceptibility to oxidation; include antioxidants (e.g., BHT) in reaction mixtures .

Q. How can computational modeling aid in predicting tautomeric or conformational behavior?

• Density functional theory (DFT) calculations (e.g., B3LYP/6-31G*) reveal the sulfanyl group’s preference for axial conformation in the piperidine ring, affecting steric interactions. Tautomerism in the pyridine ring is negligible under standard conditions .
• Validation : Compare computational results with $^1H$-NMR coupling constants and X-ray crystallography (if available) .

Methodological Considerations

Q. How to resolve contradictions in reported reaction yields for derivatization?

• Case Study : Discrepancies in Suzuki coupling yields (30–70%) may stem from varying catalyst loading or solvent polarity. Systematically screen solvents (THF vs. DMF), bases (K$_3$PO$_4$ vs. Na$_2$CO$_3$), and ligand systems (XPhos vs. SPhos) .
• Troubleshooting : Use high-throughput experimentation (HTE) to identify optimal conditions .

Q. What are the ecological and toxicological risks of this compound?

• Toxicity Data : Acute toxicity is undocumented, but structural analogs (e.g., bromopyridines) show moderate oral toxicity (LD$_{50}$ > 500 mg/kg in rats). Assume precautionary measures (GLP handling) .
• Environmental Impact : No bioaccumulation or degradation data are available. Follow institutional guidelines for hazardous waste disposal .